N-(2-{[2-(mesitylamino)-2-oxoethyl]thio}-1,3-benzothiazol-6-yl)butanamide

• IUPAC Name: N-[2-[2-oxo-2-(2,4,6-trimethylanilino)ethyl]sulfanyl-1,3-benzothiazol-6-yl]butanamide
• InChI: InChI=1S/C22H25N3O2S2/c1-5-6-19(26)23-16-7-8-17-18(11-16)29-22(24-17)28-12-20(27)25-21-14(3)9-13(2)10-15(21)4/h7-11H,5-6,12H2,1-4H3,(H,23,26)(H,25,27)
• InChI Key: YDTDGZXYSWIFNC-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC2=C(C=C1)N=C(S2)SCC(=O)NC3=C(C=C(C=C3C)C)C
• Molecular Formula: C22H25N3O2S2
• Molecular Weight: 427.6 g/mol

Description

“N-(2-{[2-(mesitylamino)-2-oxoethyl]thio}-1,3-benzothiazol-6-yl)butanamide” is a complex organic compound. It contains a benzothiazole ring, which is a type of heterocyclic compound, and an amide group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple functional groups. The benzothiazole ring and the amide group are likely to contribute to the overall shape and properties of the molecule.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, benzothiazoles are known to undergo a variety of chemical reactions. For example, they can react with electrophiles at the sulfur atom or the carbon atom adjacent to the nitrogen.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of atoms and the presence of functional groups. For example, the benzothiazole ring could contribute to the compound’s stability, and the amide group could influence its solubility in water.

Mechanism of Action

The mechanism of action of this compound is not clear without more information. If it has biological activity, it could interact with biological targets through the benzothiazole ring or the amide group.

Future Directions

The study of benzothiazoles and related compounds is a vibrant area of research due to their interesting chemical and biological properties. Future research could explore the synthesis, properties, and potential applications of this compound.